3-Amino-2-cyclohexen-1-one
Cat. No. B1266254
Key on ui cas rn:
5220-49-5
M. Wt: 111.14 g/mol
InChI Key: ZZMRPOAHZITKBV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05428040
Procedure details
3-Aminocyclohexenone (5.55 g, 50 mmol) and 3-dimethylaminopropiophenone hydrochloride (10.65 g, 50 mmol) were suspended in glacial acetic acid (15 mL) and heated at reflux for 1 h. The mixture was cooled to room temperature and cautiously poured into 20% aqueous sodium carbonate. After gas evolution ceased the residue was extracted with chloroform, dried over anhydrous sodium carbonate, filtered and evaporated. Purification by chromatography on silica gel using 1:1 chloroform/dichloromethane as eluant provided 2.95 g (26%) of 2-phenyl-7,8-dihydroquinolin-5(6H)-one as an off-white solid, mp 128°-130° C.; 1H NMR (CDCl3) δ8.32 (d, 1H), 8.05 (dd, 2H), 7.66 (d, 2H), 7.55-7.42 (m,3H), 3.21 (t, 2H), 2.72 (t, 2H), 2.22 (m, 2H).
Name
3-dimethylaminopropiophenone hydrochloride
Quantity
10.65 g
Type
reactant
Reaction Step Two
Yield
26%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH2:7][CH2:6][CH2:5][C:4](=[O:8])[CH:3]=1.Cl.CN(C)[CH2:12][CH2:13][C:14]([C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1)=O.C(=O)([O-])[O-].[Na+].[Na+]>C(O)(=O)C>[C:16]1([C:14]2[CH:13]=[CH:12][C:3]3[C:4](=[O:8])[CH2:5][CH2:6][CH2:7][C:2]=3[N:1]=2)[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1 |f:1.2,3.4.5|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
5.55 g
|
|
Type
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reactant
|
|
Smiles
|
NC1=CC(CCC1)=O
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Step Two
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Name
|
3-dimethylaminopropiophenone hydrochloride
|
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Quantity
|
10.65 g
|
|
Type
|
reactant
|
|
Smiles
|
Cl.CN(CCC(=O)C1=CC=CC=C1)C
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
C([O-])([O-])=O.[Na+].[Na+]
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Step Four
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Name
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|
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Quantity
|
15 mL
|
|
Type
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solvent
|
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Smiles
|
C(C)(=O)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 1 h
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Duration
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1 h
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
was extracted with chloroform
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous sodium carbonate
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
evaporated
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CUSTOM
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Type
|
CUSTOM
|
|
Details
|
Purification by chromatography on silica gel using 1:1 chloroform/dichloromethane as eluant
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)C1=NC=2CCCC(C2C=C1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.95 g | |
| YIELD: PERCENTYIELD | 26% | |
| YIELD: CALCULATEDPERCENTYIELD | 26.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
